![molecular formula C18H23FN2O B247864 1-Bicyclo[2.2.1]hept-2-yl-4-(4-fluorobenzoyl)piperazine](/img/structure/B247864.png)
1-Bicyclo[2.2.1]hept-2-yl-4-(4-fluorobenzoyl)piperazine
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Overview
Description
1-Bicyclo[2.2.1]hept-2-yl-4-(4-fluorobenzoyl)piperazine is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a piperazine derivative and has been found to exhibit promising biological activity.
Mechanism of Action
The exact mechanism of action of 1-Bicyclo[2.2.1]hept-2-yl-4-(4-fluorobenzoyl)piperazine is not yet fully understood. However, it is believed to exert its biological activity through the inhibition of certain enzymes and proteins involved in cell growth and proliferation.
Biochemical and physiological effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. Additionally, it has been found to exhibit antibacterial activity by disrupting the cell wall of certain bacterial strains.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-Bicyclo[2.2.1]hept-2-yl-4-(4-fluorobenzoyl)piperazine in lab experiments is its potent biological activity, making it a useful tool for the study of certain biological processes. However, one limitation is that the exact mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for the research and development of 1-Bicyclo[2.2.1]hept-2-yl-4-(4-fluorobenzoyl)piperazine. One direction is the further elucidation of its mechanism of action, which could lead to the development of more potent and selective drugs. Additionally, further studies are needed to determine its safety and efficacy in vivo, which could pave the way for clinical trials and eventual drug approval. Finally, the potential for this compound to be used in combination with other drugs or therapies should also be explored.
Synthesis Methods
The synthesis of 1-Bicyclo[2.2.1]hept-2-yl-4-(4-fluorobenzoyl)piperazine can be achieved through a multistep process involving the reaction of bicyclo[2.2.1]hept-2-ene with 4-fluorobenzoyl chloride in the presence of a base. The resulting intermediate is then subjected to an amination reaction with piperazine to yield the final product.
Scientific Research Applications
The potential applications of this compound in medicinal chemistry are vast. It has been found to exhibit potent activity against certain cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, this compound has also been found to exhibit activity against certain bacterial strains, making it a potential candidate for the development of antibiotics.
Properties
Molecular Formula |
C18H23FN2O |
---|---|
Molecular Weight |
302.4 g/mol |
IUPAC Name |
[4-(3-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(4-fluorophenyl)methanone |
InChI |
InChI=1S/C18H23FN2O/c19-16-5-3-14(4-6-16)18(22)21-9-7-20(8-10-21)17-12-13-1-2-15(17)11-13/h3-6,13,15,17H,1-2,7-12H2 |
InChI Key |
WNAWNHNQFKZKPV-UHFFFAOYSA-N |
SMILES |
C1CC2CC1CC2N3CCN(CC3)C(=O)C4=CC=C(C=C4)F |
Canonical SMILES |
C1CC2CC1CC2N3CCN(CC3)C(=O)C4=CC=C(C=C4)F |
Origin of Product |
United States |
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